Cas no 53107-39-4 (1H-Inden-1-one, 6,7-dichloro-2,3-dihydro-5-methoxy-2,2-dimethyl-)

• Product Name: 1H-Inden-1-one, 6,7-dichloro-2,3-dihydro-5-methoxy-2,2-dimethyl-
• CAS No: 53107-39-4
• MF: C₁₂H₁₂O₂Cl₂
• MW: 259.128
• CID: 4023354
• Update Time: 2025-05-19

1H-Inden-1-one, 6,7-dichloro-2,3-dihydro-5-methoxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 6,7-dichloro-2,3-dihydro-5-methoxy-2,2-dimethyl-

Additional information on 1H-Inden-1-one, 6,7-dichloro-2,3-dihydro-5-methoxy-2,2-dimethyl-

Introduction to 1H-Inden-1-one, 6,7-dichloro-2,3-dihydro-5-methoxy-2,2-dimethyl (CAS No. 53107-39-4)

1H-Inden-1-one, 6,7-dichloro-2,3-dihydro-5-methoxy-2,2-dimethyl is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. With the CAS number 53107-39-4, this compound represents a sophisticated molecular framework that combines multiple functional groups, making it a versatile intermediate in the synthesis of biologically active molecules. The structural features of this compound, including its chloro and methoxy substituents, as well as its dimethyl group at the 2-position, contribute to its unique chemical properties and potential applications in drug discovery.

The significance of this compound lies in its ability to serve as a precursor for more complex molecules. In recent years, there has been a growing interest in developing novel heterocyclic compounds that exhibit promising pharmacological activities. The indene core of 1H-Inden-1-one, 6,7-dichloro-2,3-dihydro-5-methoxy-2,2-dimethyl provides a stable scaffold that can be modified to target various biological pathways. This flexibility has made it a valuable building block in the synthesis of potential therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of this compound. Researchers have utilized these tools to predict the binding interactions of 1H-Inden-1-one, 6,7-dichloro-2,3-dihydro-5-methoxy-2,2-dimethyl with biological targets such as enzymes and receptors. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity, which are crucial factors in drug design.

In the realm of medicinal chemistry, the development of new methodologies for synthesizing complex molecules is continuously evolving. The synthesis of 1H-Inden-1-one, 6,7-dichloro-2,3-dihydro-5-methoxy-2,2-dimethyl exemplifies the ingenuity of modern synthetic strategies. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the desired framework with high efficiency and precision. These approaches not only streamline the synthetic process but also allow for greater control over the stereochemistry of the final product.

The pharmacological profile of 1H-Inden-1-one, 6,7-dichloro-2,3-dihydro-5-methoxy-2,2-dimethyl has been explored in several preclinical studies. These investigations have revealed potential activities against various disease targets, including inflammatory disorders and neurological conditions. The presence of multiple substituents on the indene core allows for fine-tuning of pharmacokinetic properties such as solubility and metabolic stability. This adaptability makes it an attractive candidate for further development into a lead compound.

One particularly intriguing aspect of this compound is its role in modulating biological pathways associated with cancer metabolism. Emerging research suggests that targeting specific metabolic enzymes can disrupt tumor growth and survival mechanisms. The structural motifs present in 1H-Inden-1-one, 6,7-dichloro-2,3-dihydro-5-methoxy-2,2-dimethyl align well with known enzyme active sites involved in these pathways. This has prompted investigations into its potential as an inhibitor or modulator of key metabolic enzymes.

The synthesis and characterization of derivatives of 1H-Inden-1-one, 6,7-dichloro-2,3-dihydro-5-methoxy-2,2-dimethyl have also led to novel insights into structure-function relationships. By systematically varying substituent groups and exploring different synthetic routes, researchers have gained a deeper understanding of how molecular structure influences biological activity. These findings are not only relevant for drug development but also contribute to the broader field of organic chemistry.

The future prospects for 1H-Inden-1-one, 6,7-dichloro-2,3-dihydro-5-methoxy-2,2-dimethyl are promising given its versatile structural features and potential applications. Continued research efforts are expected to uncover new synthetic methodologies and pharmacological activities. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,1H-lnden-l-one, 6,7—dichloro—,23—dihydro—,5—methoxy—,22—dimethyl(CAS No.'S31O7—39—4) represents a significant advancement in pharmaceutical chemistry with its intricate molecular architecture and multifaceted applications.'The ongoing research endeavors aimed at elucidating its pharmacological properties underscore its importance as a valuable intermediate in drug discovery.' As our understanding'of biological mechanisms continues to expand,'the relevance'of compounds like' this will undoubtedly grow.'By leveraging modern synthetic techniques'and computational tools,'the full potential'of this remarkable molecule is poised to be realized.